![molecular formula C18H21ClN2O3 B280432 1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine](/img/structure/B280432.png)
1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine
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Overview
Description
1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine, also known as FC-99, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This molecule belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of 1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine is not fully understood. However, studies have suggested that it may act as an acetylcholinesterase inhibitor, which can increase the levels of acetylcholine in the brain. This neurotransmitter is involved in the regulation of various cognitive functions, such as memory and learning. This compound may also modulate the activity of other neurotransmitters, such as dopamine and serotonin, which play a role in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can increase the levels of acetylcholine in the brain, which can improve cognitive function. This compound may also have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have anti-cancer properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine in lab experiments is its potential therapeutic applications in various fields of medicine. It has shown promising results in preclinical studies, which may lead to the development of new drugs for the treatment of neurological disorders, cancer, and viral infections. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine. One of the areas of interest is the development of new drugs based on the structure of this compound for the treatment of neurological disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs. Another area of research is the optimization of the synthesis method to improve the yield and purity of this compound. Finally, the use of this compound in combination with other drugs may lead to the development of new therapeutic strategies for the treatment of various diseases.
Synthesis Methods
The synthesis of 1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine involves the reaction of 3-chlorobenzyl alcohol with 2-furoyl chloride, followed by the addition of 4-ethylpiperazine. The reaction is carried out in the presence of a base and a solvent, such as dichloromethane or tetrahydrofuran. The final product is obtained after purification using column chromatography or recrystallization.
Scientific Research Applications
1-{5-[(3-Chlorophenoxy)methyl]-2-furoyl}-4-ethylpiperazine has been investigated for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy. This compound has also been studied for its anti-inflammatory, anti-cancer, and anti-viral properties.
Properties
Molecular Formula |
C18H21ClN2O3 |
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Molecular Weight |
348.8 g/mol |
IUPAC Name |
[5-[(3-chlorophenoxy)methyl]furan-2-yl]-(4-ethylpiperazin-1-yl)methanone |
InChI |
InChI=1S/C18H21ClN2O3/c1-2-20-8-10-21(11-9-20)18(22)17-7-6-16(24-17)13-23-15-5-3-4-14(19)12-15/h3-7,12H,2,8-11,13H2,1H3 |
InChI Key |
KNQFAQLLGHYERF-UHFFFAOYSA-N |
SMILES |
CCN1CCN(CC1)C(=O)C2=CC=C(O2)COC3=CC(=CC=C3)Cl |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC=C(O2)COC3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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